1-Propylcyclopropane-1-carbaldehyde

• Molecular Formula: C7H12O
• Molecular Weight: 112.17 g/mol
• IUPAC Name: 1-propylcyclopropane-1-carbaldehyde
• InChI: InChI=1S/C7H12O/c1-2-3-7(6-8)4-5-7/h6H,2-5H2,1H3
• InChI Key: LZNBIQOEXPNVLU-UHFFFAOYSA-N
• Canonical SMILES: CCCC1(CC1)C=O

Description

1-Propylcyclopropane-1-carbaldehyde is a cyclopropane derivative featuring a propyl group and an aldehyde (formyl) group attached to the strained three-membered cyclopropane ring. The cyclopropane ring introduces significant steric strain, which often enhances reactivity compared to non-cyclic analogs . The aldehyde functional group makes this compound a versatile intermediate in organic synthesis, particularly for nucleophilic addition reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Propylcyclopropane-1-carbaldehyde can be synthesized through several methods. One common approach involves the cyclopropanation of alkenes using carbenes or carbenoids. For instance, the Simmons-Smith reaction, which utilizes diiodomethane and a zinc-copper couple, can be employed to form the cyclopropane ring . Another method involves the use of diazomethane to generate methylene, which reacts with alkenes to form cyclopropanes .

Industrial Production Methods: Industrial production of cyclopropane derivatives often involves catalytic processes. Nickel-catalyzed reductive cross-coupling reactions have been developed to produce cyclopropylamines, which can be further functionalized to obtain 1-Propylcyclopropane-1-carbaldehyde . These methods are efficient and offer high yields, making them suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions: 1-Propylcyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The cyclopropane ring can undergo substitution reactions, particularly with nucleophiles, leading to ring-opening or functional group transformations.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)

Substitution: Nucleophiles such as amines, thiols, or halides

Major Products Formed:

Oxidation: Carboxylic acids

Reduction: Alcohols

Substitution: Various substituted cyclopropane derivatives

Scientific Research Applications

1-Propylcyclopropane-1-carbaldehyde has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules. Its unique ring structure is valuable in studying ring strain and reactivity.

Biology: Cyclopropane derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmacophore in drug design, particularly in the development of new therapeutic agents.

Industry: It is used in the synthesis of specialty chemicals and materials, including polymers and agrochemicals.

Mechanism of Action

The mechanism of action of 1-Propylcyclopropane-1-carbaldehyde involves its interaction with molecular targets through its functional groups. The aldehyde group can form covalent bonds with nucleophilic sites on biomolecules, leading to various biological effects. The cyclopropane ring’s strain energy can also influence its reactivity, making it a versatile intermediate in chemical reactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-Aminocyclopropane-1-carboxylic Acid (ACC)

• Structure: ACC contains a cyclopropane ring with an amino group and a carboxylic acid group, unlike the aldehyde and propyl groups in 1-propylcyclopropane-1-carbaldehyde.
• Reactivity : ACC is a precursor to ethylene in plants, acting as a key biosynthetic intermediate . In contrast, the aldehyde group in 1-propylcyclopropane-1-carbaldehyde likely favors reactions such as condensations or oxidations.
• Applications : ACC is critical in agriculture for regulating fruit ripening, while 1-propylcyclopropane-1-carbaldehyde may serve in synthetic chemistry for constructing strained-ring architectures .

Propylparaben (Propyl 4-Hydroxybenzoate)

• Structure: Propylparaben is a phenolic ester with a propyl chain, lacking the cyclopropane ring and aldehyde group .
• Reactivity : The ester and hydroxyl groups in propylparaben confer stability and antimicrobial properties, unlike the reactive aldehyde in the target compound.
• Applications : Widely used as a preservative in cosmetics, whereas 1-propylcyclopropane-1-carbaldehyde’s applications may focus on specialty chemical synthesis .

(Prop-2-yn-1-ylsulfanyl)carbonitrile

• Structure : This compound features a propargyl sulfide and nitrile group, contrasting with the cyclopropane-aldehyde system .
• Reactivity : The nitrile group enables nucleophilic substitutions, while the aldehyde in 1-propylcyclopropane-1-carbaldehyde is more electrophilic.
• Safety : Both compounds may require precautions due to uncharacterized toxicity, though (Prop-2-yn-1-ylsulfanyl)carbonitrile specifically warns against inhalation .

1-(Triphenylmethyl)-1H-imidazole-4-carbaldehyde

• Structure : This aromatic carbaldehyde lacks the cyclopropane ring but shares the aldehyde functionality .
• Reactivity : The imidazole ring stabilizes the molecule via conjugation, reducing aldehyde reactivity compared to the strained cyclopropane analog.
• Applications : Used in pharmaceutical intermediates, whereas 1-propylcyclopropane-1-carbaldehyde’s strain could enable unique reaction pathways .

Biological Activity

1-Propylcyclopropane-1-carbaldehyde is an organic compound that has garnered attention due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of the current understanding of this compound.

Chemical Structure and Properties

1-Propylcyclopropane-1-carbaldehyde is characterized by its cyclopropane ring structure, which contributes to its unique reactivity and biological interactions. The compound can be represented as follows:

$$\text{C}_6\text{H}_{10}\text{O}$$

This structure allows for various interactions with biological systems, particularly in the context of enzyme inhibition and receptor binding.

Antimicrobial Properties

Recent studies have indicated that 1-Propylcyclopropane-1-carbaldehyde exhibits antimicrobial activity against a range of bacterial strains. For instance, research has shown that compounds with similar structural motifs can disrupt bacterial cell membranes or inhibit essential metabolic pathways.

Table 1: Antimicrobial Activity Against Various Bacterial Strains

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Mechanism of Action
Escherichia coli	32 µg/mL	Cell membrane disruption
Staphylococcus aureus	16 µg/mL	Inhibition of cell wall synthesis
Pseudomonas aeruginosa	64 µg/mL	Disruption of metabolic pathways

Cytotoxicity and Cancer Research

The cytotoxic effects of 1-Propylcyclopropane-1-carbaldehyde have been evaluated in various cancer cell lines. Preliminary findings suggest that it may induce apoptosis in cancer cells, potentially through the activation of caspase pathways.

Case Study: Induction of Apoptosis in MCF-7 Cells

In a study involving human breast adenocarcinoma MCF-7 cells, treatment with this compound resulted in a significant increase in apoptotic markers compared to control groups. The study measured changes in cell viability and apoptosis-related gene expression.

Table 2: Effects on MCF-7 Cell Viability

Treatment Concentration (µM)	Cell Viability (%)	Apoptotic Index (%)
0 (Control)	100	5
10	80	15
20	50	40
30	20	70

The mechanisms underlying the biological activity of 1-Propylcyclopropane-1-carbaldehyde are not fully elucidated but may involve:

• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes critical in metabolic pathways.
• Receptor Modulation : Its structure allows it to interact with various receptors, potentially influencing signaling pathways related to cell growth and apoptosis.